molecular formula C27H56OS2 B8454674 1,3-Bis(dodecylsulfanyl)propan-2-OL CAS No. 59852-53-8

1,3-Bis(dodecylsulfanyl)propan-2-OL

Cat. No.: B8454674
CAS No.: 59852-53-8
M. Wt: 460.9 g/mol
InChI Key: NLKXEVLSNMYCSP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,3-Bis(dodecylsulfanyl)propan-2-OL is a useful research compound. Its molecular formula is C27H56OS2 and its molecular weight is 460.9 g/mol. The purity is usually 95%.
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Properties

CAS No.

59852-53-8

Molecular Formula

C27H56OS2

Molecular Weight

460.9 g/mol

IUPAC Name

1,3-bis(dodecylsulfanyl)propan-2-ol

InChI

InChI=1S/C27H56OS2/c1-3-5-7-9-11-13-15-17-19-21-23-29-25-27(28)26-30-24-22-20-18-16-14-12-10-8-6-4-2/h27-28H,3-26H2,1-2H3

InChI Key

NLKXEVLSNMYCSP-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCCCCCSCC(CSCCCCCCCCCCCC)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

26.6 ml Dodecanethiol was added to an ethylate solution of 2.6 g sodium in 100 ml ethanol and the solution was stirred for 1 hour at room temperature. Then 8.5 ml epibromohydrin was added dropwise within 30 min and stirred overnight. The residue was taken up in ether after removing the solvent, washed twice with water and dried. The desired compound crystallized on evaporation of the solution. Yield 28.5 g (62%).
Quantity
26.6 mL
Type
reactant
Reaction Step One
Quantity
2.6 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
8.5 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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